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Introduction
Methamphetamine, a potent central nervous system stimulant, has a complex and multifaceted

history intertwined with medical application, military use, and illicit abuse. This technical guide

provides an in-depth exploration of the historical perspective of methamphetamine's use in

medicine, focusing on its synthesis, early therapeutic applications, mechanism of action as

understood in its time, and its eventual decline in mainstream medical practice. This document

is intended for researchers, scientists, and drug development professionals seeking a

comprehensive understanding of this compound's journey through the pharmacopeia.

Early Synthesis and Discovery
Amphetamine was first synthesized in 1887 by German chemist Lazar Edeleanu.[1] However, it

was the more potent derivative, methamphetamine, that was first synthesized in 1893 by

Japanese chemist Nagai Nagayoshi from the precursor ephedrine.[2] A more streamlined

process for crystallization was later developed by Akira Ogata in 1919, which made large-scale

production feasible.[3] Initially, amphetamines were investigated for various therapeutic uses,

including as a treatment for asthma and nasal congestion in the form of the Benzedrine inhaler.

[2]
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From the 1930s through the 1960s, methamphetamine and its parent compound,

amphetamine, were prescribed for a range of medical conditions. The following tables

summarize the historical medical uses and associated dosages.

Table 1: Historical Medical Indications and Dosages of
Methamphetamine

Medical Condition Brand Name(s)
Typical Dosage
Range

Period of Common
Use

Narcolepsy Desoxyn, Methedrine 20 - 60 mg/day[4] 1930s - 1970s

Obesity (short-term) Desoxyn

5 mg, taken 30

minutes before each

meal[5]

1940s - 1970s

Mild Depression (various)

Not well-standardized,

often part of

combination products

1950s - 1960s

Attention Deficit

Hyperactivity Disorder

(ADHD) in children

(≥6 years)

Desoxyn

Initial: 5 mg once or

twice daily; Usual

effective dose: 20-25

mg daily[6]

1960s - present

(limited)

Table 2: Military Use of Amphetamines and
Methamphetamine in World War II
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Country Brand Name Dosage Purpose

Germany Pervitin

3-5 tablets (9-15 mg)

per day; max ~100

mg/day[7]

Enhance endurance,

combat fatigue

United Kingdom Benzedrine Not specified Combat fatigue

United States Benzedrine 5 mg tablets
Reduce combat

fatigue

Japan (not specified) Not specified

Enhance endurance

for pilots and factory

workers

Regulatory History and Decline in Medical Use
The widespread use and availability of amphetamines and methamphetamine led to increasing

reports of abuse and adverse effects. In the United States, the Food and Drug Administration

(FDA) began to tighten regulations in the 1960s.[8] The Controlled Substances Act of 1970

classified methamphetamine as a Schedule II drug, signifying a high potential for abuse but

with accepted medical uses.[3] This legislation, along with a growing understanding of the

drug's addictive potential, led to a significant decline in its prescription for many of the earlier

indications.[9] By the 1970s, the legal production of injectable methamphetamine was severely

restricted.[10] Today, the FDA-approved use of methamphetamine (Desoxyn) is primarily

limited to the treatment of ADHD and, in rare cases, for short-term management of obesity.[11]

Table 3: Timeline of Key Regulatory Events in the United
States
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Year Event
Impact on
Methamphetamine

1937

Amphetamine approved by the

American Medical Association

in tablet form.[2]

Paved the way for prescription

use of amphetamine-class

drugs.

1959

FDA begins to require

prescriptions for Benzedrine

inhalers.[2]

Increased control over a widely

available amphetamine

product.

1970
Passage of the Controlled

Substances Act.

Methamphetamine classified

as a Schedule II controlled

substance, significantly

restricting its medical use and

increasing penalties for illicit

production and distribution.[3]

2005
Combat Methamphetamine

Epidemic Act.

Restricted the sale of

precursor chemicals like

pseudoephedrine, impacting

illicit production.[12]

Mechanism of Action: A Historical Scientific
Perspective
Early researchers understood that methamphetamine produced its stimulant effects by acting

on the central nervous system. The primary mechanism of action involves the increased

release of monoamine neurotransmitters, particularly dopamine and norepinephrine, from

presynaptic nerve terminals.[13]

Signaling Pathway of Methamphetamine
The following diagram illustrates the historically understood signaling pathway of

methamphetamine at a synapse.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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